Cas no 138128-80-0 (Benzoxazole, 6-bromo-2-(bromomethyl)-)

6-Bromo-2-(bromomethyl)benzoxazole is a brominated heterocyclic compound featuring a benzoxazole core with reactive bromine substituents at the 6-position and the 2-methyl group. This structure imparts versatility as an intermediate in organic synthesis, particularly in cross-coupling reactions and functional group transformations. The presence of two distinct bromine sites allows for selective modifications, enabling the construction of complex molecular architectures. Its stability under standard conditions and compatibility with various reaction conditions make it a valuable reagent in pharmaceutical and materials chemistry research. The compound is particularly useful in the development of bioactive molecules and advanced functional materials due to its robust reactivity and well-defined substitution patterns.
Benzoxazole, 6-bromo-2-(bromomethyl)- structure
138128-80-0 structure
Product Name:Benzoxazole, 6-bromo-2-(bromomethyl)-
CAS No:138128-80-0
MF:C8H5Br2NO
MW:290.939400434494
MDL:MFCD28803202
CID:3718980
PubChem ID:15133752
Update Time:2025-11-02

Benzoxazole, 6-bromo-2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 6-bromo-2-(bromomethyl)-
    • 6-bromo-2-(bromomethyl)benzo[d]oxazole
    • 6-bromo-2-(bromomethyl)-1,3-benzoxazole
    • SCHEMBL17955356
    • 138128-80-0
    • DB-207456
    • 6-Bromo-2-(bromomethyl)benzoxazole
    • MDL: MFCD28803202
    • Inchi: 1S/C8H5Br2NO/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,4H2
    • InChI Key: UPIJNSULZZGMMK-UHFFFAOYSA-N
    • SMILES: O1C2=CC(Br)=CC=C2N=C1CBr

Computed Properties

  • Exact Mass: 290.87174Da
  • Monoisotopic Mass: 288.87379Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26Ų

Benzoxazole, 6-bromo-2-(bromomethyl)- Pricemore >>

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